Cas no 40650-31-5 (1H-Indene, 1-(1,1-dimethylethyl)-)

1H-Indene, 1-(1,1-dimethylethyl)- structure
40650-31-5 structure
Product Name:1H-Indene, 1-(1,1-dimethylethyl)-
CAS No:40650-31-5
MF:C13H16
MW:172.266143798828
MDL:MFCD29905425
CID:926034
PubChem ID:546302
Update Time:2025-04-19

1H-Indene, 1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 1-(1,1-dimethylethyl)-
    • 1-T-BUTYL-1H-INDENE,MIN.95
    • 1-tert-butyl-1H-indene
    • 1-(tert-Butyl)-1H-indene
    • G72402
    • t-butyl-indene
    • DTXSID40338091
    • 1-t-Butyl-1H-indene
    • A854446
    • 40650-31-5
    • MFCD29905425
    • 1-t-butyl-indene
    • 1-tert-Butyl-1H-indene #
    • MDL： MFCD29905425
    • Inchi： 1S/C13H16/c1-13(2,3)12-9-8-10-6-4-5-7-11(10)12/h4-9,12H,1-3H3
    • InChI Key： IHHBPJRQKRVWAY-UHFFFAOYSA-N
    • SMILES： C(C)(C)(C)C1C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 172.125200510g/mol
  • Monoisotopic Mass: 172.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

1H-Indene, 1-(1,1-dimethylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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1-tert-Butyl-1H-indene, 95%; .
 40650-31-5 95%
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AB425919-1 g
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A2B Chem LLC
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A2B Chem LLC
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A2B Chem LLC
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abcr
AB425919-250mg
1-tert-Butyl-1H-indene, 95%; .
 40650-31-5 95%
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 €141.00 2025-04-18
abcr
AB425919-1g
1-tert-Butyl-1H-indene, 95%; .
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1PlusChem
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1H-Indene, 1-(1,1-dimethylethyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40650-31-5)1H-Indene, 1-(1,1-dimethylethyl)-
Order Number:A854446
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:50
Price ($):194.0/522.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:40650-31-5)1H-Indene, 1-(1,1-dimethylethyl)-
A854446
Purity:99%/99%
Quantity:250mg/1g
Price ($):194.0/522.0
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